3,3-Dimethoxypyrrolidin-2-one

• IUPAC Name: 3,3-dimethoxypyrrolidin-2-one
• InChI: InChI=1S/C6H11NO3/c1-9-6(10-2)3-4-7-5(6)8/h3-4H2,1-2H3,(H,7,8)
• InChI Key: UUKLLUIZAXTXDD-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCNC1=O)OC
• Molecular Formula: C6H11NO3
• Molecular Weight: 145.16 g/mol

Description

3,3-Dimethoxypyrrolidin-2-one is a five-membered lactam featuring two methoxy (-OCH₃) substituents at the 3-position of the pyrrolidinone ring. This compound belongs to the pyrrolidinone family, which is widely studied for its applications in medicinal chemistry and organic synthesis. Pyrrolidinones are valued for their versatility as intermediates in drug design, catalysts, and bioactive molecules. The methoxy groups in 3,3-dimethoxypyrrolidin-2-one confer distinct electronic and steric properties, influencing its reactivity and interaction with biological targets.

Preparation Methods

The synthesis of 3,3-Dimethoxypyrrolidin-2-one typically involves the following steps:

Formation of 4-Aminomethyl-2,2-dimethylbutyramide: React 4-aminomethyl-2,2-dimethylbutyric acid with acetic anhydride to yield 4-aminomethyl-2,2-dimethylbutyramide.

Oxidation to 3,3-Dimethoxypyrrolidin-2-one: Under oxidative conditions, the 4-aminomethyl-2,2-dimethylbutyramide undergoes further reactions to form 3,3-Dimethoxypyrrolidin-2-one.

Chemical Reactions Analysis

3,3-Dimethoxypyrrolidin-2-one can participate in various reactions, including:

Oxidation: It can be oxidized to form other compounds.

Substitution: It may undergo substitution reactions.

Reduction: Reduction reactions are also possible. Common reagents and conditions depend on the specific reaction type. Major products formed from these reactions would vary accordingly.

Scientific Research Applications

This compound finds applications in:

Solvent: It serves as an excellent solvent for dissolving organic compounds.

Chemical Research: Used in synthetic chemistry and as an intermediate in various reactions.

Industrial Applications: Employed in industrial processes.

Mechanism of Action

The precise mechanism by which 3,3-Dimethoxypyrrolidin-2-one exerts its effects remains an area of ongoing research. It likely interacts with specific molecular targets and pathways, but further studies are needed to elucidate these details.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Substituent Effects on Physicochemical Properties

The substituents on the pyrrolidinone ring significantly alter molecular properties. Below is a comparative table of key analogs:

Compound Name	Molecular Formula	Molecular Weight	CAS Number	Key Substituents	Notable Properties/Applications
3,3-Dimethoxypyrrolidin-2-one*	C₆H₁₁NO₃	~161.16†	Not provided	3,3-di-OCH₃	Potential antimicrobial activity
3,3-Dimethylpyrrolidin-2-one	C₆H₁₁NO	113.16	4831-43-0	3,3-di-CH₃	Intermediate in organic synthesis
1,3-Dimethylpyrrolidin-2-one	C₆H₁₁NO	113.16	Not provided	1-CH₃, 3-CH₃	Solvent/catalyst applications
6-Chloro-3,3-dimethylpyrrolo[3,2-c]pyridin-2-one	C₉H₉ClN₂O	196.64	1403899-43-3	3,3-di-CH₃, 6-Cl, fused pyridine	Drug intermediate
4-(2-Chloroethyl)-1-ethyl-3,3-diphenylpyrrolidin-2-one	C₂₁H₂₂ClNO	327.85	3192-64-1	3,3-di-C₆H₅, 4-ClCH₂CH₂	Lipophilic; CNS-targeting potential

*Hypothetical molecular weight calculated based on substituent contributions.

Key Observations:

• Methoxy vs. However, steric hindrance from the bulkier -OCH₃ groups may reduce reactivity in nucleophilic reactions .
• Chloro Substituents : Chlorine atoms (e.g., in 6-chloro-3,3-dimethylpyrrolo[3,2-c]pyridin-2-one) introduce electron-withdrawing effects, favoring electrophilic aromatic substitution. Such compounds are often intermediates in antipsychotic or antiviral drug synthesis .
• Aromatic vs. Aliphatic Substituents : 3,3-Diphenyl derivatives (e.g., 4-(2-chloroethyl)-1-ethyl-3,3-diphenylpyrrolidin-2-one) exhibit increased lipophilicity, making them candidates for central nervous system (CNS) penetration .